5-{[(Cinnamoyloxy)imino]methyl}-1,3-benzodioxole

• IUPAC Name: [(E)-1,3-benzodioxol-5-ylmethylideneamino] (E)-3-phenylprop-2-enoate
• InChI: InChI=1S/C17H13NO4/c19-17(9-7-13-4-2-1-3-5-13)22-18-11-14-6-8-15-16(10-14)21-12-20-15/h1-11H,12H2/b9-7+,18-11+
• InChI Key: RGSXGYCQUGMOIM-BDNABIFJSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C=NOC(=O)C=CC3=CC=CC=C3
• Isomeric SMILES: C1OC2=C(O1)C=C(C=C2)/C=N/OC(=O)/C=C/C3=CC=CC=C3
• Molecular Formula: C17H13NO4
• Molecular Weight: 295.29 g/mol

Description

“5-{[(Cinnamoyloxy)imino]methyl}-1,3-benzodioxole” is a chemical compound with the molecular formula C17H13NO4. It is also known by other names such as N-(1,3-Benzodioxol-5-ylmethylene)-N-(cinnamoyloxy)amine, 1,3-Benzodioxole-5-carboxaldehyde, O-(1-oxo-3-phenyl-2-propen-1-yl)oxime, and (E)-[(2H-1,3-benzodioxol-5-yl)methylidene]amino (2E)-3-phenylprop-2-enoate.

Molecular Structure Analysis

The molecular structure of this compound is based on its molecular formula, C17H13NO4. It contains a benzodioxole core, which is a type of aromatic organic compound. Attached to this core is a cinnamoyloxyimino group, which contributes to the compound’s unique properties.

Scientific Research Applications

Cardiovascular Diseases (CVD) Targeting

• Researchers have explored the use of methyl 5-((cinnamoyloxy)methyl)picolinate in addressing CVD. Enzymes such as MAPK, PCSK9, MPO, SIRT1, and TNF-α play crucial roles in CVD development. This compound has been synthesized using cinnamic acid and nicotinic acid derivatives, and its comprehensive characterization includes techniques like 1H NMR, 13C NMR, FT-IR, and HRMS. .

Eco-Friendly Drug Development

• Sustainable practices are essential in drug development. The synthesis of methyl 5-((cinnamoyloxy)methyl)picolinate from simple starting materials exemplifies eco-friendly approaches. Computational tools, including density functional theory (DFT) and Swiss ADME, validate its drug-likeness. .

Intermediate Metabolism Regulation

• The pyridine moiety in methyl 5-((cinnamoyloxy)methyl)picolinate plays a role in regulating heart metabolism. Nicotinic acid derivatives are precursors for coenzymes NAD+ and NADP+. The third-position carboxylic group is crucial for bioactivities. .

Chemical Building Blocks

• The modifiable group in nicotinic scafolds enhances their versatility as chemical building blocks. .

Continuous Acylation Process Optimization

• Methyl 5-((cinnamoyloxy)methyl)picolinate has been studied in continuous acylation processes. .

Chemical Properties and Toxicity Information

• .

Safety and Hazards

In terms of safety and hazards, it’s important to note that in combustion, toxic fumes may form. Therefore, appropriate safety measures should be taken when handling this compound, particularly in a laboratory or industrial setting.